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Compound of Interest

Compound Name: Jtk-853

Cat. No.: B608258

For Researchers, Scientists, and Drug Development Professionals

Introduction

JTK-853 is a potent and selective non-nucleoside inhibitor of the hepatitis C virus (HCV) NS5B
polymerase, an RNA-dependent RNA polymerase essential for viral replication.[1] As a non-
nucleoside inhibitor (NNI), JTK-853 binds to an allosteric site on the NS5B enzyme, inducing a
conformational change that renders it inactive.[2] This mechanism of action provides a high
genetic barrier to resistance.[3] These application notes provide detailed protocols for the
preparation of JTK-853 stock solutions and its application in a common in vitro assay.

Quantitative Data Summary

Proper preparation of JTK-853 solutions is critical for accurate and reproducible experimental
results. The following table summarizes the key quantitative information for the preparation of
JTK-853 stock solutions.
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Parameter Value Source

Molecular Weight 704.63 g/mol [4]

Appearance Solid powder [4]

- Soluble in Dimethyl Sulfoxide

Solubility [4]
(DMSO0)

Purity >98% [4]
Short-term (days to weeks) at
0-4°C; Long-term (months to

Storage (Powder) [4]

years) at -20°C. Store in a dry

and dark place.

Storage (Stock Solution in

DMSO)

Short-term (days to weeks) at
0-4°C; Long-term (months) at
-20°C.

[4]

Shelf Life (Properly Stored)

>2 years

[4]

Stock Solution Concentration Examples

The following table provides solvent volumes required to prepare stock solutions of JTK-853 at

various concentrations.

Desired
Concentration

Mass of JTK-853
(for given volume)

1 mg 5mg 10 mg

1 mM 1.42 mL 7.10 mL 14.19 mL
5 mM 0.28 mL 1.42 mL 2.84 mL
10 mM 0.14 mL 0.71 mL 1.42 mL
50 mM 0.03 mL 0.14 mL 0.28 mL

Table adapted from MedKoo Biosciences.[4]
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Experimental Protocols
Protocol 1: Preparation of JTK-853 Stock Solution

This protocol outlines the steps for preparing a concentrated stock solution of JTK-853 in
DMSO.

Materials:

o JTK-853 powder

o Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
o Sterile, amber or foil-wrapped microcentrifuge tubes or vials
o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

» Vortex mixer

o Centrifuge

Procedure:

e Pre-handling: Before opening the vial, centrifuge the JTK-853 powder to ensure all the
material is at the bottom.

» Weighing: On a calibrated analytical balance, carefully weigh the desired amount of JTK-853
powder.

e Dissolution:
o Transfer the weighed JTK-853 powder into a sterile amber or foil-wrapped tube.

o Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to
achieve the desired stock concentration (refer to the table above).
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o For example, to prepare a 10 mM stock solution, add 0.14 mL of DMSO to 1 mg of JTK-
853.

e Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.
Gentle warming (not exceeding 40°C) can be used to aid dissolution if necessary.

o Storage:
o For immediate use, the stock solution can be stored at 0-4°C for a few days to weeks.

o For long-term storage, aliquot the stock solution into smaller volumes to avoid repeated
freeze-thaw cycles and store at -20°C for several months.

Protocol 2: In Vitro HCV Replicon Colony Formation
Assay

This protocol is an example of how to use the JTK-853 stock solution in an in vitro assay to
assess its antiviral activity and the emergence of resistance.

Materials:

e Huh-7.5 cells

e HCV subgenomic replicon RNAs (e.g., genotype la or 1b)

o GenePulser or other electroporation device

o 6-well plates

e Culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS)
e JTK-853 stock solution (in DMSO)

e Geneticin (G418)

e Human serum (HS)

o Crystal violet solution (1% v/v in methanol)
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e Lysis buffer

Procedure:

e Cell Transfection:
o Transfect Huh-7.5 cells with HCV subgenomic replicon RNA via electroporation.
o Seed the transfected cells in 6-well plates at a density of 1 x 10"5 cells/well.

e Compound Treatment:

o After 4 hours, replace the culture medium with fresh medium containing Geneticin (for
selection), 40% human serum, and JTK-853 at the desired final concentration.

o The JTK-853 stock solution should be diluted such that the final concentration of DMSO in
the culture medium is 0.1% (v/v) to minimize solvent toxicity.

o For example, to achieve a final concentration of 1 uM JTK-853 from a 10 mM stock, a
1:10,000 dilution is required. This can be done through serial dilutions.

e Cell Culture and Maintenance:

o Incubate the plates under standard cell culture conditions (37°C, 5% CO2).

o Replace the medium containing JTK-853 and other components twice weekly.
¢ Colony Visualization and Quantification:

o After 2-3 weeks of treatment, visualize the colonies that have emerged in the presence of
the drug by staining with crystal violet solution.

o To quantify the emergence of resistant colonies, the stained colonies can be lysed, and
the optical density (OD) of the lysate can be measured.

Visualizations
JTK-853 Stock Solution Preparation Workflow
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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